1-(2-fluorophenyl)-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine

• IUPAC Name: [4-(2-fluorophenyl)piperazin-1-yl]-(1-methylsulfonylpiperidin-4-yl)methanone
• InChI: InChI=1S/C17H24FN3O3S/c1-25(23,24)21-8-6-14(7-9-21)17(22)20-12-10-19(11-13-20)16-5-3-2-4-15(16)18/h2-5,14H,6-13H2,1H3
• InChI Key: RHAJKFFNRWUVPO-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C17H24FN3O3S
• Molecular Weight: 369.5 g/mol
• Solubility: 53.1 [ug/mL] (The mean of the results at pH 7.4)

Description

1-(2-fluorophenyl)-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine, also known as MPFP, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound belongs to the class of piperazine derivatives and has been studied extensively for its pharmacological properties.

Mechanism of Action

The mechanism of action of 1-(2-fluorophenyl)-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine involves its binding to specific receptors in the brain, particularly the serotonin 5-HT1A receptor. The compound acts as a partial agonist at this receptor, which is involved in the regulation of mood and anxiety. 1-(2-fluorophenyl)-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine has also been shown to modulate the activity of other neurotransmitter systems, including dopamine and norepinephrine, which are also involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects:
1-(2-fluorophenyl)-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine has been shown to have a range of biochemical and physiological effects, including anxiolytic and antidepressant effects, modulation of neurotransmitter systems, and changes in brain activity. The compound has been shown to increase the release of serotonin and dopamine in the brain, which are associated with feelings of happiness and pleasure. 1-(2-fluorophenyl)-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine has also been shown to reduce the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response.

Advantages and Limitations for Lab Experiments

1-(2-fluorophenyl)-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine has several advantages for use in lab experiments, including its high purity and specificity for specific receptors in the brain. The compound has also been shown to have a low toxicity profile, which makes it suitable for use in animal studies. However, the use of 1-(2-fluorophenyl)-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine in lab experiments is limited by its high cost and the need for specialized equipment and expertise to synthesize and handle the compound.

Future Directions

There are several future directions for the study of 1-(2-fluorophenyl)-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine, including its potential use as a therapeutic agent in the treatment of psychiatric disorders. The compound may also have applications in the field of imaging studies, particularly in the diagnosis of mood and anxiety disorders. Further research is needed to fully understand the mechanism of action of 1-(2-fluorophenyl)-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine and its potential therapeutic applications.

Scientific Research Applications

1-(2-fluorophenyl)-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine has been extensively studied for its potential therapeutic applications, particularly in the treatment of psychiatric disorders such as depression and anxiety. The compound has been shown to have anxiolytic and antidepressant effects in animal models, and its mechanism of action has been studied in detail. 1-(2-fluorophenyl)-4-{[1-(methylsulfonyl)-4-piperidinyl]carbonyl}piperazine has also been studied for its potential use as a diagnostic tool in imaging studies, due to its ability to bind to specific receptors in the brain.